![molecular formula C17H19NO3 B5693277 N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide](/img/structure/B5693277.png)
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide, also known as DOM, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in 1963 by Alexander Shulgin, a renowned chemist and pharmacologist. DOM is a potent hallucinogenic substance that has been used in scientific research to study the effects of psychedelic drugs on the human brain.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide has been used in scientific research to study the effects of psychedelic drugs on the human brain. It has been shown to produce profound alterations in perception, cognition, and mood. In particular, N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide has been used to study the role of serotonin receptors in the brain and their involvement in the regulation of mood and behavior.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide is not fully understood, but it is believed to involve the activation of serotonin receptors in the brain. Specifically, N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide is a partial agonist of the 5-HT2A receptor, which is known to play a key role in the regulation of mood, cognition, and perception. The activation of this receptor by N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide is thought to produce the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide are complex and varied. It has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its mood-altering effects. Additionally, N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide has been shown to increase heart rate, blood pressure, and body temperature, which can be dangerous in high doses.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide has several advantages as a research tool. It is a potent and long-lasting hallucinogenic substance that produces profound alterations in perception, cognition, and mood. Additionally, it has been shown to be relatively safe when used in controlled laboratory settings. However, there are also several limitations to its use. N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. Additionally, its potent effects can make it difficult to control for confounding variables in experimental studies.
Future Directions
There are several future directions for research on N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide. One area of interest is the role of the 5-HT2A receptor in the regulation of mood and behavior. Understanding the mechanisms by which N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide activates this receptor could lead to the development of new treatments for mood disorders. Additionally, research on the long-term effects of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide use could help to inform public policy on the regulation of psychedelic substances. Finally, there is a need for further research on the safety and efficacy of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide in clinical settings, particularly for the treatment of psychiatric disorders.
Synthesis Methods
The synthesis of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction of the nitro group to an amine using sodium borohydride. The resulting amine is then coupled with 2,5-dimethylphenylacetyl chloride to form N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide. The synthesis of N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide is a complex process that requires advanced knowledge of organic chemistry.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-11-5-6-12(2)14(9-11)17(19)18-15-10-13(20-3)7-8-16(15)21-4/h5-10H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSJGFKKZKGOCGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)NC2=C(C=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-2,5-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.